Cas no 70933-58-3 (N-(3-Ethynylphenyl)acetamide)

• Product Name: N-(3-Ethynylphenyl)acetamide
• CAS No: 70933-58-3
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00831583
• CID: 546376
• Update Time: 2025-09-27

N-(3-Ethynylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Ethynylphenyl)acetamide
• Acetamide, N-(3-ethynylphenyl)-
• 3-(Acetamido)phenylacetylene
• 3-(acetylamino)phenylacetylene
• 3-acetamidophenyl acetylene
• 3-Acetamidophenylacetylen
• 3-ethynylacetanilide
• 3'-Ethynylacetanilide
• AC1MBJ7N
• CTK2H4248
• ethynylphenylacetamide

• MDL： MFCD00831583
• Inchi： 1S/C10H9NO/c1-3-9-5-4-6-10(7-9)11-8(2)12/h1,4-7H,2H3,(H,11,12)
• InChI Key： KPCKMWGCLHYFCN-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 159.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 92-93
• PSA: 29.1

N-(3-Ethynylphenyl)acetamide Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides